Cas no 866344-48-1 (3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one)

• Product Name: 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one
• CAS No: 866344-48-1
• MF: C₁₅H₉FO₄S
• MW: 304.292966604233
• CID: 6028378
• PubChem ID: 2135467
• Update Time: 2025-06-08

3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[(4-fluorophenyl)sulfonyl]-
• CCG-29664
• HMS1501G04
• BRD-K00964854-001-01-7
• IDI1_027902
• F1602-0429
• ChemDiv3_009992
• 3-(4-fluorophenyl)sulfonylchromen-2-one
• 866344-48-1
• AKOS001812070

• Inchi： 1S/C15H9FO4S/c16-11-5-7-12(8-6-11)21(18,19)14-9-10-3-1-2-4-13(10)20-15(14)17/h1-9H
• InChI Key： KWHVORJEDPNDEL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1S(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 304.02055810g/mol
• Monoisotopic Mass: 304.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 536.6±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one

3-(4-Fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 866344-48-1): An Overview of Its Structure, Properties, and Applications

3-(4-Fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 866344-48-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-fluorophenylsulfonyl chromenone, is characterized by its unique structural features, which include a chromene core and a sulfonyl group substituted with a 4-fluorophenyl moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one is represented by the molecular formula C₁₅H₁₀FNO₃S. The chromene core, a six-membered ring fused with a benzene ring, provides a rigid and planar structure that is often associated with high biological activity. The sulfonyl group, attached to the 3-position of the chromene ring, introduces additional polarity and reactivity to the molecule. The presence of the 4-fluorophenyl substituent further enhances the compound's lipophilicity and electronic properties, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival. For instance, studies have demonstrated that 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one can inhibit the activation of Akt/mTOR signaling, a critical pathway involved in tumor progression.

In addition to its antiproliferative effects, 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one may have potential as an anti-inflammatory agent for the treatment of inflammatory disorders.

The pharmacokinetic properties of 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one have also been studied to assess its suitability for drug development. In vitro and in vivo experiments have demonstrated that this compound exhibits good solubility, stability, and bioavailability. These favorable pharmacokinetic properties are crucial for ensuring effective drug delivery and therapeutic efficacy. Furthermore, preliminary toxicity studies have indicated that 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The synthetic route for preparing 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one has been well-documented in the literature. One common approach involves the reaction of 3-hydroxychromanone with 4-fluorobenzene sulfonyl chloride in the presence of a base such as triethylamine or potassium carbonate. This reaction proceeds via nucleophilic substitution at the sulfonyl chloride group, leading to the formation of the desired product. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 3-(4-fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 866344-48-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and potential clinical applications, paving the way for new treatments in various disease areas.